Cas no 2229397-37-7 (3-(2,3-dimethylphenyl)-1,1,1-trifluoropropan-2-one)

3-(2,3-Dimethylphenyl)-1,1,1-trifluoropropan-2-one is a fluorinated aromatic ketone characterized by its unique structural features, including a trifluoromethyl group and a dimethylphenyl substituent. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for pharmaceuticals, agrochemicals, and specialty materials. The presence of the trifluoromethyl group enhances its reactivity and stability, making it valuable for applications requiring selective fluorination. Its well-defined molecular structure allows for precise modifications in target synthesis. The compound is typically handled under controlled conditions to ensure purity and consistency, meeting rigorous industry standards for research and industrial use.
3-(2,3-dimethylphenyl)-1,1,1-trifluoropropan-2-one structure
2229397-37-7 structure
Product Name:3-(2,3-dimethylphenyl)-1,1,1-trifluoropropan-2-one
CAS No:2229397-37-7
MF:C11H11F3O
MW:216.199653863907
CID:6038723
PubChem ID:165632403
Update Time:2025-06-13

3-(2,3-dimethylphenyl)-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-(2,3-dimethylphenyl)-1,1,1-trifluoropropan-2-one
    • EN300-1944455
    • 2229397-37-7
    • Inchi: 1S/C11H11F3O/c1-7-4-3-5-9(8(7)2)6-10(15)11(12,13)14/h3-5H,6H2,1-2H3
    • InChI Key: RBTWKBDDYBESCI-UHFFFAOYSA-N
    • SMILES: FC(C(CC1C=CC=C(C)C=1C)=O)(F)F

Computed Properties

  • Exact Mass: 216.07619946g/mol
  • Monoisotopic Mass: 216.07619946g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 17.1Ų

3-(2,3-dimethylphenyl)-1,1,1-trifluoropropan-2-one Pricemore >>

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Additional information on 3-(2,3-dimethylphenyl)-1,1,1-trifluoropropan-2-one

Recent Advances in the Study of 3-(2,3-dimethylphenyl)-1,1,1-trifluoropropan-2-one (CAS: 2229397-37-7)

3-(2,3-dimethylphenyl)-1,1,1-trifluoropropan-2-one (CAS: 2229397-37-7) is a fluorinated aromatic ketone that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. Its unique structural features, including the trifluoromethyl group and dimethylphenyl moiety, make it a promising candidate for various applications, ranging from drug discovery to material science. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthesis, biological activities, and potential therapeutic applications.

The synthesis of 3-(2,3-dimethylphenyl)-1,1,1-trifluoropropan-2-one has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Fluorine Chemistry detailed a novel catalytic approach using palladium-based catalysts, which achieved a 92% yield under mild reaction conditions. This advancement is particularly significant for scaling up production for industrial applications. Additionally, the compound's stability under various pH conditions has been investigated, revealing its robustness in acidic environments, which is advantageous for pharmaceutical formulations.

In terms of biological activity, recent in vitro studies have demonstrated that 3-(2,3-dimethylphenyl)-1,1,1-trifluoropropan-2-one exhibits moderate inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest potential applications in developing anti-inflammatory agents. However, further in vivo studies are required to validate these effects and assess the compound's pharmacokinetic properties.

Another area of interest is the compound's role as a building block for more complex molecules. Researchers at the University of Cambridge have utilized 3-(2,3-dimethylphenyl)-1,1,1-trifluoropropan-2-one as a precursor in the synthesis of fluorinated analogs of known drugs, aiming to enhance their metabolic stability and bioavailability. Preliminary results indicate that these analogs exhibit improved half-lives in plasma compared to their non-fluorinated counterparts.

Despite these promising developments, challenges remain. The environmental impact of fluorinated compounds, including 3-(2,3-dimethylphenyl)-1,1,1-trifluoropropan-2-one, is a growing concern. A 2024 study in Environmental Science & Technology highlighted the persistence of such compounds in aquatic ecosystems, urging the development of greener synthetic routes and degradation methods. Addressing these issues will be critical for the sustainable advancement of this research area.

In conclusion, 3-(2,3-dimethylphenyl)-1,1,1-trifluoropropan-2-one (CAS: 2229397-37-7) represents a versatile and promising compound in chemical biology and pharmaceutical research. Recent studies have elucidated its synthetic pathways, biological activities, and potential applications, while also identifying areas for further investigation. Continued research efforts will be essential to fully harness its potential and address associated challenges.

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